Cas no 1779839-20-1 (Oxazolo[5,4-c]pyridine-2-methanol, 4,5,6,7-tetrahydro-)

• Product Name: Oxazolo[5,4-c]pyridine-2-methanol, 4,5,6,7-tetrahydro-
• CAS No: 1779839-20-1
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5252886
• Update Time: 2025-05-20

Oxazolo[5,4-c]pyridine-2-methanol, 4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Oxazolo[5,4-c]pyridine-2-methanol, 4,5,6,7-tetrahydro-

• Inchi： 1S/C7H10N2O2/c10-4-7-9-5-1-2-8-3-6(5)11-7/h8,10H,1-4H2
• InChI Key： ZTQJIFGCSSCYMC-UHFFFAOYSA-N
• SMILES： C1NCCC2N=C(CO)OC1=2

Additional information on Oxazolo[5,4-c]pyridine-2-methanol, 4,5,6,7-tetrahydro-

Oxazolo[5,4-c]pyridine-2-methanol, 4,5,6,7-tetrahydro-: A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Oxazolo[5,4-c]pyridine-2-methanol, 4,5,6,7-tetrahydro- represents a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the oxazolopyridine class, a scaffold known for its versatile biological activities and synthetic potential. The presence of a hydroxymethyl group at the 2-position and a tetrahydropyridine core enhances its pharmacological relevance, making it a promising candidate for further exploration in drug discovery.

The chemical structure of Oxazolo[5,4-c]pyridine-2-methanol, 4,5,6,7-tetrahydro- can be described as a fused ring system consisting of an oxazole ring connected to a pyridine ring. The tetrahydropyridine moiety introduces flexibility and potential for conformational diversity, which is often exploited in medicinal chemistry to optimize binding affinity and metabolic stability. The hydroxymethyl group at the 2-position serves as a key functional handle for further derivatization and modification.

In recent years, there has been a surge in interest towards heterocyclic compounds due to their diverse biological activities. Oxazolopyridines have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The structural features of Oxazolo[5,4-c]pyridine-2-methanol, 4,5,6,7-tetrahydro- make it an attractive scaffold for designing novel therapeutic agents. For instance, the oxazole ring can interact with biological targets through hydrogen bonding and hydrophobic interactions, while the tetrahydropyridine core can modulate pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug development. Researchers have leveraged its structural framework to design derivatives with enhanced potency and selectivity. For example, modifications at the 4- and 5-positions of the oxazole ring have been shown to improve binding affinity to specific protein targets. Additionally, the hydroxymethyl group provides a site for conjugation with other pharmacophores or biomolecules, enabling the development of prodrugs or targeted delivery systems.

The synthesis of Oxazolo[5,4-c]pyridine-2-methanol, 4,5,6,7-tetrahydro- has been optimized through various methodologies to ensure high yield and purity. Common synthetic routes involve cyclization reactions followed by functional group transformations. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly. The ability to produce this compound in scalable quantities is crucial for its application in preclinical and clinical studies.

The pharmacological profile of Oxazolo[5,4-c]pyridine-2-methanol, 4,5,6,7-tetrahydro- has been extensively evaluated in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. Notably, derivatives of this scaffold have shown promising activity against kinases implicated in cancer progression. The hydroxymethyl group plays a pivotal role in modulating the pharmacological effects by influencing binding interactions with target proteins.

Recent research has also highlighted the importance of structure-activity relationships (SAR) in optimizing the pharmacological properties of oxazolopyridines. By systematically varying substituents on the core scaffold, researchers have identified key structural features that enhance biological activity. For instance，Oxazolo[5，4-c]pyridine-2-methanol，4，5，6，7-tetrahydro-derived compounds with electron-withdrawing groups at the 3-position of the pyridine ring have exhibited increased potency as kinase inhibitors. These findings provide valuable insights for designing next-generation therapeutic agents.

The role of computational chemistry in drug discovery has been instrumental in understanding the interactions between Oxazolo[5，4-c]pyridine-2-methanol，4，5，6，7-tetrahydro and biological targets. Molecular docking simulations have been used to predict binding affinities and identify optimal conformations for drug-like molecules. These computational approaches complement experimental efforts by providing rapid screening of potential candidates and guiding synthetic strategies.

In conclusion，Oxazolo[5，4-c]pyridine-2-methanol，4，5，6，7-tetrahydro represents a structurally fascinating compound with significant potential in chemical biology and medicinal chemistry。 Its unique scaffold offers opportunities for designing novel therapeutic agents with diverse biological activities。 Further research is warranted to explore its full pharmacological profile and develop new applications in drug discovery。